purpactin B
purpactin B
Brand Name:
Vulcanchem
CAS No.:
133806-60-7
VCID:
VC0166400
InChI:
InChI=1S/C23H26O7/c1-12(2)8-18(29-14(4)25)16-6-7-17-20(21(16)28-5)22(27)23(30-17)15(11-24)9-13(3)10-19(23)26/h6-7,9-10,12,18,24H,8,11H2,1-5H3
SMILES:
CC1=CC(=O)C2(C(=C1)CO)C(=O)C3=C(O2)C=CC(=C3OC)C(CC(C)C)OC(=O)C
Molecular Formula:
C23H26O7
Molecular Weight:
414.4 g/mol
purpactin B
CAS No.: 133806-60-7
Main Products
VCID: VC0166400
Molecular Formula: C23H26O7
Molecular Weight: 414.4 g/mol
| CAS No. | 133806-60-7 |
|---|---|
| Product Name | purpactin B |
| Molecular Formula | C23H26O7 |
| Molecular Weight | 414.4 g/mol |
| IUPAC Name | [1-[1'-(hydroxymethyl)-4-methoxy-3'-methyl-3,5'-dioxospiro[1-benzofuran-2,6'-cyclohexa-1,3-diene]-5-yl]-3-methylbutyl] acetate |
| Standard InChI | InChI=1S/C23H26O7/c1-12(2)8-18(29-14(4)25)16-6-7-17-20(21(16)28-5)22(27)23(30-17)15(11-24)9-13(3)10-19(23)26/h6-7,9-10,12,18,24H,8,11H2,1-5H3 |
| Standard InChIKey | CQBZGPJDYMTTCO-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)C2(C(=C1)CO)C(=O)C3=C(O2)C=CC(=C3OC)C(CC(C)C)OC(=O)C |
| Canonical SMILES | CC1=CC(=O)C2(C(=C1)CO)C(=O)C3=C(O2)C=CC(=C3OC)C(CC(C)C)OC(=O)C |
| Synonyms | 5-1''-acetoxy-6'-hydroxymethyl-4-methoxy-4'-methyl-3''-methylbutyl-spiro(benzofuran-2,1'-cyclohexa-3',5'-diene)-2',3(2H)-dione purpactin B |
| PubChem Compound | 195751 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume